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A Comparative Guide to Perovskite Solar Cell
Architectures: n-i-p vs. p-i-n
A deep dive into the efficiency and stability of conventional and inverted perovskite solar cell

designs, supported by experimental data and standardized protocols.

The rapid evolution of perovskite solar cells (PSCs) has positioned them as a formidable

contender in the next generation of photovoltaic technologies.[1] Their high power conversion

efficiencies (PCEs) and potential for low-cost manufacturing have captured the attention of

researchers worldwide. Central to the performance of these cells is the perovskite (PVK)

absorber layer, the heart of the device that converts light into electrical charge. The architecture

of the solar cell, which dictates the order of the layers surrounding the perovskite, plays a

critical role in both extracting this charge efficiently and protecting the sensitive perovskite

material from degradation.

This guide provides a comprehensive comparison of the two dominant planar architectures for

PSCs: the conventional (n-i-p) and the inverted (p-i-n) structures. We will objectively evaluate

their performance based on key metrics, delve into their long-term stability under standardized

testing protocols, and provide detailed experimental methodologies for their fabrication and

characterization.

Architectural Overview: n-i-p vs. p-i-n
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The fundamental difference between the n-i-p and p-i-n architectures lies in the sequence of

the charge transport layers that sandwich the intrinsic perovskite layer.

n-i-p (Conventional/Regular) Architecture: In this configuration, the electron transport layer

(ETL) is deposited on the transparent conductive oxide (TCO) substrate, followed by the

perovskite layer, and finally the hole transport layer (HTL) and the metal contact. Light

typically enters through the TCO and ETL to reach the perovskite layer.[2]

p-i-n (Inverted) Architecture: This structure inverts the order of the charge transport layers.

The HTL is deposited first on the TCO, followed by the perovskite layer, the ETL, and the

metal contact.[2] This inverted arrangement has implications for material selection,

fabrication processes, and overall device stability.
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n-i-p (Conventional) Architecture p-i-n (Inverted) Architecture

Transparent Conductive Oxide (e.g., FTO)

Electron Transport Layer (e.g., TiO₂, SnO₂)

Perovskite (PVK) Absorber Layer

Hole Transport Layer (e.g., Spiro-OMeTAD)

Metal Contact (e.g., Au, Ag)

Transparent Conductive Oxide (e.g., ITO)

Hole Transport Layer (e.g., PEDOT:PSS, NiOx)

Perovskite (PVK) Absorber Layer

Electron Transport Layer (e.g., PCBM, C60)

Metal Contact (e.g., Ag, Al)
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Common Steps

n-i-p Specific Steps p-i-n Specific Steps

1. Substrate Cleaning
(Detergent, DI Water, Acetone, IPA)

2. ETL Deposition
(e.g., SnO₂ spin-coating, annealing)

2. HTL Deposition
(e.g., PEDOT:PSS spin-coating, annealing)

3. Perovskite Layer Deposition
(Spin-coating, Annealing)

4. HTL Deposition
(e.g., Spiro-OMeTAD spin-coating)

4. ETL Deposition
(e.g., PCBM spin-coating)

5. Metal Contact Evaporation

6. Encapsulation
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Device Characterization Workflow

Fabricated PSC

J-V Measurement
(AM1.5G Solar Simulator)

External Quantum Efficiency (EQE)

Stability Testing
(ISOS Protocols)

Structural & Morphological Analysis
(XRD, SEM)

Optical Properties
(UV-Vis, Photoluminescence)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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